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Compound Focus: Tricyclamol Chloride

CAS No.: 3818-88-0

Cat. No.: S584187

Get Quote

The table below summarizes the key information available for Tricyclamol chloride (Procyclidine

hydrochloride):

Aspect Available Data for Tricyclamol Chloride (Procyclidine hydrochloride)

Other Name(s) Tricyclamol hydrochloride; (±)-Procyclidine hydrochloride [1]

CAS Number 1508-76-5 [1]

Molecular Formula C19H30ClNO [1]

Molecular Weight 323.90 g/mol [1]

Mechanism of
Action

Muscarinic receptor antagonist; N-methyl-D-aspartate (NMDA) receptor
antagonist [1]

Primary Research
Applications

Parkinson's disease, related psychiatric disorders, Soman-induced epilepsy
studies [1]

Biological Activity
(In Vivo)

In rodent studies, subcutaneous injection (0.3-6.0 mg/kg) in combination with
physostigmine increased protection against Soman in a dose-dependent

manner and prevented seizures [1].
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One study provided an in vivo experimental protocol using Procyclidine hydrochloride in animal models [1]:

Animal Models: Male Sprague-Dawley rats and Dunkin-Hartley male guinea pigs.
Dosage and Administration: Subcutaneous injection at doses of 0.3, 1.0, 3.0, or 6.0 mg/kg.

Outcome Measures: The study assessed the degree of protection against Soman and the
prevention of seizures. It also evaluated the protection of neurological integrity and the prevention of

severe brain damage in areas like the hippocampus, cortex, amygdala, and thalamus.

Mechanism of Action Diagram

The search results indicate that Tricyclamol chloride has a dual mechanism of action. The diagram below

illustrates this pathway.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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